Ethyl 3-(5-hydroxy-2-methoxyphenyl)propanoate

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: ethyl 3-(5-hydroxy-2-methoxyphenyl)propanoate
• InChI: InChI=1S/C12H16O4/c1-3-16-12(14)7-4-9-8-10(13)5-6-11(9)15-2/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key: OTNWBZFFHKECDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=C(C=CC(=C1)O)OC

Description

Ethyl 3-(5-hydroxy-2-methoxyphenyl)propanoate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium methoxide (227 mg) in methanol (10 ml) was added ethyl 3-(2-methoxy-5-(methoxycarbonyloxy)phenyl)propanoate (1.00 g), and the mixture was stirred for 1 hr. The reaction mixture was concentrated, and the residue was extracted with ethyl acetate. The extract was washed with saturated brine, and the organic layer was dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give the title compound (730 mg) as a yellow oil. This compound was used for the next step without further purification.